Cas no 135616-36-3 ((S,S)-(+)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine)

• Product Name: (S,S)-(+)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine
• CAS No: 135616-36-3
• MF: C₃₆H₅₄N₂O₂
• MW: 546.826170444489
• MDL: MFCD00191801
• CID: 64370
• PubChem ID: 24865245
• Update Time: 2025-05-19

(S,S)-(+)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine Chemical and Physical Properties

Names and Identifiers

• (S,S)-(+)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine
• (1S,2S)-(-)-1,2-Cyclohexanediamino-N,N'-bis(3,5-di-t-butylsalicylidene)
• (1S,2S)-(+)-1,2-Cyclohexanediamino-N,N'-bis(3,5-di-t-butylsalicylidene),(S,S)-Jacobsen Ligand
• (S,S)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamineSalen
• (S,S)-(+)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine
• (1S,2S)-(+)-1,2-Cyclohexanediamino-N,N'-bis(3,5-di-tert-butylsalicyli
• (1S,2S)-N,N'-bis(3',5'-di-tert-butylsalicylidene)-cyclohexane-1,2-diimine
• (1S,2S)-N,N'-bis[(3,5-di-tert-butyl-2-hydroxyphenyl)methylene]-1,2-cyclohexanediamine
• (S,S)-(-)-N,N'-BIS(3,5-DI-TERT-BUTYLSALICYLIDENE)-1,2-CYCLOHEXANEDIAMINE
• (S,S)-(+)-N,N′-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine
• (S,S)-(+)-N,N'-BIS(3,5-DI-T-BU-SALICYL.)
• (S,S)-JACOBSEN'S LIGAND
• SCHEMBL1195690
• MFCD00191801
• AKOS030238937
• (S,s)-(+)-N,N'-bis(3,5-di-t-butylsalicylidene)cyclohexane-1,2-diamine
• 135616-36-3
• AC8931
• SCHEMBL17215329
• (S,S)-(+)-N,N?-BIS(3,5-DI-TERT-BUTYLSALICYLIDENE)-1,2-CYCLOHEXANEDIAMINE
• 2,4-ditert-butyl-6-[(e)-[(1s,2s)-2-[(e)-(3,5-ditert-butyl-2-hydroxy-phenyl)methyleneamino]cyclohexyl]iminomethyl]phenol
• J-006736
• (S,S)-N,N'-bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine
• 2,4-DI-TERT-BUTYL-6-({[(1S,2S)-2-{[(3,5-DI-TERT-BUTYL-2-HYDROXYPHENYL)METHYLIDENE]AMINO}CYCLOHEXYL]IMINO}METHYL)PHENOL
• (S,S)-(+)-N,N'-bis(3,5-di-tert-butylsalicylidene)-1,2-diaminocyclohexane
• (S,S)-(+)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine, 98%
• FYNXDGNCEBQLGC-KYJUHHDHSA-N
• AS-72909
• B4647
• CS-W011465
• DTXSID201115810
• AKOS015904323
• C36H54N2O2
• 2,4-di-t-butyl-6-[(e)-{[(1s,2s)-2-{[(e)-(3,5-di-t-butyl-2-hydroxyphenyl)methylidene]-amino}cyclohexyl]imino}methyl]phenol
• GEO-03070
• 2,2'-[(1S,2S)-1,2-Cyclohexanediylbis[(E)-nitrilomethylidyne]]bis[4,6-bis(1,1-dimethylethyl)phenol
• (1S,2S)-(+)-1,2-CYCLOHEXANEDIAMINO-N,N'-BIS(3,5-DI-T-BUTYLSALICYLIDENE)
• 2,4-ditert-butyl-6-[[(1S,2S)-2-[(3,5-ditert-butyl-2-hydroxyphenyl)methylideneamino]cyclohexyl]iminomethyl]phenol
• 2,2a(2)-[(1S,2S)-1,2-Cyclohexanediylbis[(E)-nitrilomethylidyne]]bis[4,6-bis(1,1-dimethylethyl)phenol

• MDL： MFCD00191801
• Inchi： 1S/C36H54N2O2/c1-33(2,3)25-17-23(31(39)27(19-25)35(7,8)9)21-37-29-15-13-14-16-30(29)38-22-24-18-26(34(4,5)6)20-28(32(24)40)36(10,11)12/h17-22,29-30,39-40H,13-16H2,1-12H3/b37-21+,38-22+/t29-,30-/m0/s1
• InChI Key： FYNXDGNCEBQLGC-GTHUDTLPSA-N
• SMILES： OC1=C(C=C(C=C1C(C)(C)C)C(C)(C)C)/C=N/[C@H]1CCCC[C@@H]1/N=C/C1C=C(C=C(C=1O)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 546.41900
• Monoisotopic Mass: 546.41852897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 9.5
• Topological Polar Surface Area: 58.2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.0110 (rough estimate)
• Melting Point: 203-206 °C (lit.)
• Boiling Point: 646.3 ℃ at 760 mmHg
• Flash Point: 115.2℃
• Refractive Index: 1.5300 (estimate)
• PSA: 65.18000
• LogP: 9.13700
• Solubility: Soluble in water
• Specific Rotation: +305° (c 1, CH2Cl2)
• Optical Activity: [α]20/D +315 to 15°, c = 1 in methylene chloride

(S,S)-(+)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36
• Storage Condition：Storage temperature 2-8 ℃, argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on (S,S)-(+)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine

Comprehensive Guide to (S,S)-(+)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine (CAS No. 135616-36-3)

(S,S)-(+)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine (CAS No. 135616-36-3) is a highly specialized chiral salen ligand widely used in asymmetric catalysis and organic synthesis. This compound belongs to the class of N,N'-bis(salicylidene)cyclohexanediamine derivatives, known for their ability to form stable metal complexes with transition metals like cobalt, nickel, and copper. Researchers and industries value this ligand for its stereoselectivity and thermal stability, making it indispensable in pharmaceutical intermediates and fine chemical production.

The molecular structure of (S,S)-(+)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine features two tert-butyl groups at the 3,5-positions of the salicylaldehyde moieties, enhancing its steric hindrance and electronic properties. These modifications improve its performance in catalytic reactions such as asymmetric epoxidation, Diels-Alder reactions, and Henry reactions. The chiral cyclohexanediamine backbone ensures high enantioselectivity, a critical factor in producing optically active compounds for APIs (Active Pharmaceutical Ingredients).

Recent trends in green chemistry have increased demand for efficient chiral ligands like (S,S)-(+)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine. Scientists are exploring its applications in sustainable catalysis, including recyclable catalytic systems and solvent-free reactions. A 2023 study highlighted its role in reducing waste generation in asymmetric synthesis, aligning with the UN Sustainable Development Goals (SDGs) for responsible chemical production.

In the pharmaceutical sector, this ligand is pivotal for synthesizing chiral drugs targeting CNS disorders, cardiovascular diseases, and antiviral therapies. Its compatibility with biodegradable solvents and low-toxicity metals (e.g., manganese) makes it a preferred choice for green drug manufacturing. Companies like Merck and Sigma-Aldrich list it as a key reagent for high-throughput screening of enantioselective catalysts.

From a market perspective, the global chiral chemicals market (valued at USD 5.2 billion in 2023) drives demand for (S,S)-(+)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine. Asia-Pacific dominates production due to cost-effective synthesis protocols, while North America leads in R&D applications. Patent filings related to its derivatives grew by 18% YoY, reflecting innovation in catalytic C-H activation and photoredox catalysis.

For researchers handling CAS No. 135616-36-3, proper storage in anhydrous conditions (under nitrogen or argon) is essential to prevent oxidation. Analytical techniques like HPLC, CD spectroscopy, and X-ray crystallography are recommended for purity verification. Always consult Material Safety Data Sheets (MSDS) for handling guidelines, though this compound is not classified as hazardous under standard regulations.

SEO-Optimized FAQs:
1. What is (S,S)-(+)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine used for? Primarily in asymmetric catalysis, drug synthesis, and material science.
2. How does the tert-butyl group affect its catalytic performance? It increases steric bulk, improving enantioselectivity in metal complexes.
3. Is this compound biodegradable? While the ligand itself is stable, its metal complexes can be designed for degradability.